Cas no 158629-49-3 (Butanal,4-[(2-oxopropyl)amino]-)

• Product Name: Butanal,4-[(2-oxopropyl)amino]-
• CAS No: 158629-49-3
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 108950
• PubChem ID: 45085699
• Update Time: 2025-04-18

Butanal,4-[(2-oxopropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Butanal,4-[(2-oxopropyl)amino]-
• Butanal, 4-[(2-oxopropyl)amino]- (9CI)
• 4-(2-oxopropyl)aminobutanal
• 158629-49-3
• Butanal,4-[(2-oxopropyl)amino]-(9ci)

• Inchi： 1S/C7H13NO2/c1-7(10)6-8-4-2-3-5-9/h5,8H,2-4,6H2,1H3
• InChI Key： QKHGJSYYKNVKSI-UHFFFAOYSA-N
• SMILES： O=C(C)CNCCCC=O

Computed Properties

• Exact Mass: 143.09469
• Monoisotopic Mass: 143.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2
• XLogP3: -0.7

Experimental Properties

• PSA: 46.17